Cas no 1261962-08-6 (2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid)

2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid structure
1261962-08-6 structure
Product Name:2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid
CAS No:1261962-08-6
MF:C13H10O3S
MW:246.281702518463
MDL:MFCD18319846
CID:2766277
PubChem ID:53225764
Update Time:2025-04-21

2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18319846
    • 1261962-08-6
    • DTXSID60689496
    • 2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%
    • 2-(5-FORMYLTHIOPHEN-2-YL)-5-METHYLBENZOIC ACID
    • SCHEMBL2562840
    • 2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid
    • MDL: MFCD18319846
    • Inchi: 1S/C13H10O3S/c1-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)17-12/h2-7H,1H3,(H,15,16)
    • InChI Key: PVIIMVLNZQOKKN-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 246.03506535Da
  • Monoisotopic Mass: 246.03506535Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 82.6Ų

2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326930-5 g
2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%; .
1261962-08-6 95%
5g
€1159.00 2023-04-26
abcr
AB326930-5g
2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%; .
1261962-08-6 95%
5g
€1159.00 2025-03-19
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